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Compound Name: 8-Aza-7-bromo-7-deazaguanosine
Cat. No.: B12409290
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Initial investigations into the molecular formula C10H12BrN505 have revealed that it does not
correspond to a widely recognized or publicly documented chemical compound. Extensive
searches of prominent chemical databases, including PubChem and the Chemical Abstracts
Service (CAS), did not yield a specific named entity associated with this formula. This suggests
that CLOH12BrN505 may represent one of the following:

» Anovel or proprietary compound currently under investigation within a private research and
development setting.

e An intermediate product in a multi-step chemical synthesis, not typically isolated or
characterized as a final product.

» A compound designated by an internal code or non-standard nomenclature that is not
publicly available.

» A potential typographical error in the molecular formula provided.

Without a definitive identification of the chemical structure and its corresponding established
name or registry number, a comprehensive technical guide on its applications, biological
activities, and experimental protocols cannot be compiled from the public domain.
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To proceed with the creation of the requested in-depth guide, additional identifying information
is crucial. Researchers, scientists, and drug development professionals in possession of data
pertaining to this molecular formula are encouraged to provide further details, such as:

Chemical Name(s): The systematic (IUPAC) or common name of the compound.

o CAS Registry Number: The unique numerical identifier assigned by the Chemical Abstracts
Service.

 Internal Compound Identifier: Any internal project or compound code used for its
identification.

e Source of the Compound: Information regarding the origin of the molecule, such as a
publication, patent, or supplier.

Upon receiving specific identifiers for CL0H12BrN505, a thorough literature and data search
can be conducted to assemble the required technical whitepaper, including quantitative data
tables, detailed experimental methodologies, and visualizations of relevant biological pathways
and workflows.

e To cite this document: BenchChem. [In-depth Technical Guide: The Compound
C10H12BrN505]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409290/docs#in-depth-technical-guide-the-
compound-c10h12brn505]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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